Cas no 103245-30-3 (4-Isoxazoleacetic acid,3-methyl-, ethyl ester)
103245-30-3 structure
Product Name:4-Isoxazoleacetic acid,3-methyl-, ethyl ester
CAS No:103245-30-3
MF:C8H11NO3
MW:169.177842378616
CID:125551
PubChem ID:13492099
Update Time:2025-04-18
4-Isoxazoleacetic acid,3-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 4-Isoxazoleacetic acid,3-methyl-, ethyl ester
- 4-Isoxazoleaceticacid,3-methyl-,ethylester(9CI)
- 103245-30-3
- ethyl 2-(3-methylisoxazol-4-yl)acetate
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- Inchi: 1S/C8H11NO3/c1-3-11-8(10)4-7-5-12-9-6(7)2/h5H,3-4H2,1-2H3
- InChI Key: KNHBPQRLUBRKRK-UHFFFAOYSA-N
- SMILES: O(CC)C(CC1=CON=C1C)=O
Computed Properties
- Exact Mass: 169.07393
- Monoisotopic Mass: 169.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- PSA: 52.33
4-Isoxazoleacetic acid,3-methyl-, ethyl ester Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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